N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide
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Description
N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications
Endothelin Receptor Antagonists
- Studies have explored sulfonamide compounds as endothelin receptor antagonists, investigating their effects on contractions in human airway smooth muscle and their potential to prevent subarachnoid hemorrhage-induced cerebral vasospasm. These compounds, such as bosentan, have been shown to interact with endothelin receptors, potentially offering therapeutic benefits in conditions like pulmonary arterial hypertension and cardiovascular diseases (Takahashi et al., 1997); (Zuccarello et al., 1996).
Photodynamic Therapy
- Sulfonamide derivatives have been studied for their potential in photodynamic therapy, a treatment approach for cancer. Research on new zinc phthalocyanines substituted with sulfonamide groups has highlighted their good fluorescence properties, high singlet oxygen quantum yield, and suitability for Type II photodynamic therapy mechanisms, indicating their potential in cancer treatment (Pişkin et al., 2020).
Anticancer Properties
- The development and synthesis of sulfonamide compounds have been explored for their anticancer properties, with studies investigating novel sulfonamide derivatives for their potential to inhibit tumor growth and exhibit selective cytotoxicity against cancer cells. Such research contributes to the ongoing search for more effective cancer therapies (Mun et al., 2012).
Catalysts in Chemical Reactions
- Sulfonamide complexes have been studied as catalysts in chemical reactions, such as the oxidation of alcohols. These studies explore the synthesis and crystal structures of sulfonamide copper(II) complexes and their efficiency as selective catalysts, contributing to the field of green chemistry and the development of more sustainable chemical processes (Hazra et al., 2015).
Properties
IUPAC Name |
N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-4-methoxy-2,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O4S/c1-6-30-22-13-21(23-16(4)24-22)25-17-7-9-18(10-8-17)26-31(27,28)20-12-14(2)19(29-5)11-15(20)3/h7-13,26H,6H2,1-5H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIKWRQMZKEBJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3C)OC)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.